Cas no 69078-51-9 ((2R)-2-acetamido-3-(3-fluorophenyl)propanoic acid)

• Product Name: (2R)-2-acetamido-3-(3-fluorophenyl)propanoic acid
• CAS No: 69078-51-9
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• MDL: MFCD28975346
• CID: 1733018
• PubChem ID: 87180
• Update Time: 2025-04-21

(2R)-2-acetamido-3-(3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Ac-D-Phe(3-F)-OH
• N-acetyl-3-fluoro-D-Phenylalanine
• D-Phenylalanine,N-acetyl-3-fluoro-
• N-Acetyl-m-fluoro-D-phenylalanine
• (2R)-2-acetamido-3-(3-fluorophenyl)propanoic acid
• EN300-20988604
• 69078-51-9

• MDL： MFCD28975346
• Inchi： 1S/C11H12FNO3/c1-7(14)13-10(11(15)16)6-8-3-2-4-9(12)5-8/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m1/s1
• InChI Key： LKXNJLVPYPXTDY-SNVBAGLBSA-N
• SMILES： FC1=CC=CC(=C1)C[C@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),